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Compound of Interest

Compound Name: AZD 2066

Cat. No.: B1663744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZD2066 is a potent and selective negative allosteric modulator (NAM) of the metabotropic

glutamate receptor 5 (mGluR5). As an orally bioavailable and brain-penetrant compound,

AZD2066 has been investigated for its therapeutic potential in a range of central nervous

system (CNS) disorders, including major depressive disorder, neuropathic pain, and

gastroesophageal reflux disease. This document provides detailed application notes and

protocols for the preclinical use of AZD2066, based on publicly available data. It is intended to

guide researchers in designing and executing experiments to further explore the

pharmacological properties and therapeutic applications of this compound.

Material Safety and Handling
A comprehensive Material Safety Data Sheet (MSDS) should be consulted before handling

AZD2066. The following is a summary of key safety information for AZD2066 hydrate.[1]

Table 1: Hazard Identification and Precautionary Statements for AZD2066 Hydrate[1]
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Hazard Class GHS Classification Precautionary Statements

Acute Toxicity, Oral
Category 4 (H302: Harmful if

swallowed)

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.

Aquatic Toxicity, Acute
Category 1 (H400: Very toxic

to aquatic life)

P273: Avoid release to the

environment. P391: Collect

spillage.

Aquatic Toxicity, Chronic

Category 1 (H410: Very toxic

to aquatic life with long lasting

effects)

P501: Dispose of

contents/container to an

approved waste disposal plant.

First Aid Measures:[1]

Eye Contact: Immediately flush eyes with large amounts of water and seek medical

attention.

Skin Contact: Rinse skin thoroughly with water and remove contaminated clothing.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Rinse mouth and seek immediate medical attention.

Physicochemical and In Vitro Activity Data
The following tables summarize the key physicochemical properties and in vitro biological

activities of AZD2066.

Table 2: Physicochemical Properties of AZD2066
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Property Value Reference

Molecular Formula C₁₉H₁₆ClN₅O₂ [1]

Molecular Weight 381.82 g/mol

CAS Number 934282-55-0

Purity ≥98% (HPLC)

Storage Store at -20°C

Table 3: In Vitro Potency of AZD2066 in Calcium Influx Assays

Cell Type IC₅₀ (nM)

mGluR5/HEK cells 27.2

Striatal Cultures 3.56

Hippocampal Cultures 96.2

Cortical Cultures 380

Experimental Protocols
In Vitro Calcium Influx Assay
This protocol describes a method to assess the inhibitory activity of AZD2066 on mGluR5-

mediated intracellular calcium mobilization.

Materials:

HEK293 cells stably expressing human mGluR5 (or primary neuronal cultures)

Cell culture medium (e.g., DMEM with 10% FBS)

96-well black-walled, clear-bottom cell culture plates

Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)
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Pluronic F-127

Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

mGluR5 agonist (e.g., DHPG)

AZD2066

Fluorescence plate reader with automated liquid handling (e.g., FlexStation)

Protocol:

Cell Plating: Seed mGluR5-expressing HEK293 cells in a 96-well plate at a density that will

result in a confluent monolayer on the day of the assay. Incubate at 37°C and 5% CO₂.

Dye Loading:

Prepare a Fluo-4 AM loading solution in assay buffer containing Pluronic F-127 (typically

at a final concentration of 2-5 µM Fluo-4 AM and 0.02% Pluronic F-127).

Remove the culture medium from the cells and add the Fluo-4 AM loading solution to each

well.

Incubate the plate in the dark at 37°C for 1 hour.

Cell Washing: Gently wash the cells twice with assay buffer to remove extracellular dye.

Compound Preparation: Prepare serial dilutions of AZD2066 in assay buffer.

Assay Procedure:

Place the 96-well plate in the fluorescence plate reader.

Add the AZD2066 dilutions to the appropriate wells and incubate for a predetermined time

(e.g., 15-30 minutes) to allow for receptor binding.

Initiate fluorescence reading and establish a baseline.
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Add a specific concentration of the mGluR5 agonist (e.g., DHPG at its EC₈₀ concentration)

to all wells.

Continue to measure the fluorescence intensity for several minutes to capture the peak

calcium response.

Data Analysis:

The change in fluorescence intensity (ΔF) is calculated by subtracting the baseline

fluorescence from the peak fluorescence.

Normalize the data to the response of the agonist alone (100%) and a no-agonist control

(0%).

Plot the normalized response against the concentration of AZD2066 and fit the data to a

four-parameter logistic equation to determine the IC₅₀ value.

Experimental Workflow for In Vitro Calcium Influx Assay
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Preparation

Assay Execution

Data Analysis

Plate mGluR5-expressing cells in 96-well plate

Load cells with Fluo-4 AM

Wash cells to remove excess dye

Prepare serial dilutions of AZD2066 and agonist

Add AZD2066 and incubate

Establish baseline fluorescence

Add mGluR5 agonist (DHPG)

Measure peak fluorescence response

Calculate change in fluorescence (ΔF)

Normalize data to controls

Generate dose-response curve

Calculate IC50 value

Click to download full resolution via product page

Caption: Workflow for determining the in vitro potency of AZD2066.
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In Vivo Model of Neuropathic Pain
This protocol outlines a general procedure for evaluating the efficacy of AZD2066 in a rodent

model of neuropathic pain, such as the spared nerve injury (SNI) model.

Animals:

Adult male Sprague-Dawley rats or C57BL/6 mice.

Surgical Procedure (Spared Nerve Injury):

Anesthetize the animal with isoflurane.

Make a small incision on the lateral surface of the thigh to expose the sciatic nerve and its

three terminal branches: the sural, common peroneal, and tibial nerves.

Tightly ligate and transect the common peroneal and tibial nerves, leaving the sural nerve

intact.

Close the muscle and skin layers with sutures.

Allow the animals to recover for at least 7 days before behavioral testing.

Drug Administration:

AZD2066 can be administered orally (p.o.) via gavage. A typical dose range for preclinical

studies is 1-30 mg/kg.

The vehicle for AZD2066 should be optimized for solubility and stability (e.g., 0.5%

methylcellulose).

Behavioral Testing (Mechanical Allodynia):

Acclimate the animals to the testing environment (e.g., elevated mesh platform in individual

chambers) for at least 30 minutes before testing.

Use von Frey filaments of increasing stiffness to stimulate the lateral plantar surface of the

hind paw (the territory of the intact sural nerve).
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Determine the paw withdrawal threshold using the up-down method. A positive response is a

sharp withdrawal of the paw.

Establish a baseline paw withdrawal threshold before drug administration.

Administer AZD2066 or vehicle and measure the paw withdrawal threshold at various time

points post-dosing (e.g., 1, 2, 4, and 6 hours).

Data Analysis:

The paw withdrawal threshold is expressed in grams.

Compare the post-dose withdrawal thresholds between the AZD2066-treated and vehicle-

treated groups using appropriate statistical tests (e.g., two-way ANOVA with post-hoc

analysis).

Calculate the percentage of maximum possible effect (%MPE) to quantify the analgesic

effect.

Experimental Workflow for In Vivo Neuropathic Pain Model
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Pre-Study

Behavioral Testing

Data Analysis

Animal Acclimation

Spared Nerve Injury (SNI) Surgery

Post-operative Recovery (≥7 days)

Baseline von Frey Testing

Administer AZD2066 or Vehicle (p.o.)

Post-dose von Frey Testing at multiple time points

Determine Paw Withdrawal Threshold (g)

Statistical Comparison (e.g., ANOVA)

Calculate % Maximum Possible Effect
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Caption: Workflow for assessing the efficacy of AZD2066 in a neuropathic pain model.
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Signaling Pathway
AZD2066, as an mGluR5 antagonist, is proposed to exert its therapeutic effects, in part, by

modulating the Brain-Derived Neurotrophic Factor (BDNF)/tropomyosin receptor kinase B

(TrkB) signaling pathway. Antagonism of mGluR5 can lead to an increase in BDNF expression

and subsequent activation of TrkB signaling, which is crucial for neuronal survival, synaptic

plasticity, and antidepressant responses.

Proposed Signaling Pathway of AZD2066
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Caption: Proposed signaling pathway for the therapeutic effects of AZD2066.
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Conclusion
AZD2066 is a valuable research tool for investigating the role of mGluR5 in various

physiological and pathological processes. The protocols and information provided herein offer a

foundation for researchers to explore its mechanism of action and potential therapeutic

applications. Adherence to appropriate safety precautions is paramount when handling this

compound. Further research is warranted to fully elucidate the intricate signaling pathways

modulated by AZD2066 and to translate these preclinical findings into clinical benefits.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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